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Abstract

This technical guide provides a comprehensive overview of 3-(4-tolyl)-5-hydroxybenzoic acid, a
biphenyl carboxylic acid derivative of interest in medicinal chemistry and materials science.
While specific data for this compound is not extensively available, this guide consolidates its
fundamental molecular and physical properties, outlines a robust synthetic methodology based
on well-established organic reactions, and explores its potential therapeutic applications by
drawing parallels with structurally related molecules. Detailed experimental protocols and
characterization data for analogous compounds are provided to offer a predictive framework for
the synthesis and evaluation of 3-(4-tolyl)-5-hydroxybenzoic acid.

Core Molecular and Physical Properties

This section details the fundamental chemical properties of 3-(4-tolyl)-5-hydroxybenzoic acid,
derived from its chemical structure.
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Chemical Structure and Formula

3-(4-tolyl)-5-hydroxybenzoic acid is an organic compound featuring a biphenyl core, where a 4-
tolyl (4-methylphenyl) group is attached to the 3-position of a 5-hydroxybenzoic acid scaffold.

Molecular Formula: C14H1203
Molecular Weight: 228.25 g/mol

The structure combines the rigidity of the biphenyl group with the functional versatility of the
carboxylic acid and hydroxyl moieties, making it a candidate for investigation in various
scientific domains.

Physicochemical Properties

Direct experimental data for the physicochemical properties of 3-(4-tolyl)-5-hydroxybenzoic acid
are not readily available in the current literature. However, based on the properties of
structurally similar compounds such as biphenyl-4-carboxylic acid and various hydroxybenzoic
acids, the following characteristics can be anticipated:
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Predicted .

Property L. Rationale

Value/Characteristic

White to off-white crystalline Typical for aromatic carboxylic

Appearance i .
solid acids.
Biphenyl carboxylic acids
generally have high melting
points due to their rigid
) ) Expected to be in the range of structure and intermolecular
Melting Point )

200-250 °C hydrogen bonding. For
instance, biphenyl-4-carboxylic
acid has a melting point of
approximately 220-225 °C.

) ] The hydrophobic biphenyl and

Sparingly soluble in water; o

] ] tolyl groups limit water
soluble in polar organic . ]
- solubility, while the polar
Solubility solvents such as ethanol, ) ]
carboxylic acid and hydroxyl

methanol, acetone, and N ] o
groups facilitate dissolution in

DMSO. .
organic solvents.[1]

The carboxylic acid group is
acidic. The pKa of benzoic acid
pKa Estimated to be around 4-5 is 4.2, and substituents on the

aromatic ring can influence this

value.

Synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid

The most efficient and versatile method for the synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid is

the Suzuki-Miyaura cross-coupling reaction.[2][3] This palladium-catalyzed reaction forms a

carbon-carbon bond between an aryl halide and an organoboron compound.

Synthetic Pathway

The synthesis involves the coupling of 3-bromo-5-hydroxybenzoic acid (or a protected

derivative) with 4-tolylboronic acid.
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Caption: General scheme for the synthesis of 3-(4-tolyl)-5-hydroxybenzoic acid.

Detailed Experimental Protocol

This protocol is a representative procedure for the Suzuki-Miyaura cross-coupling reaction to
synthesize biphenyl carboxylic acids and can be adapted for the synthesis of 3-(4-tolyl)-5-
hydroxybenzoic acid.[2][3][4]

Materials:

o 3-Bromo-5-hydroxybenzoic acid

e 4-Tolylboronic acid

o Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a4])
e Base (e.g., potassium carbonate, sodium carbonate)

e Solvent system (e.g., a mixture of toluene and water, or dioxane and water)
 Inert gas (e.g., nitrogen or argon)

Procedure:
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e Reaction Setup: In a round-bottom flask, combine 3-bromo-5-hydroxybenzoic acid (1.0
equivalent), 4-tolylboronic acid (1.1-1.5 equivalents), and the base (2.0-3.0 equivalents).

 Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes to
remove oxygen, which can deactivate the palladium catalyst.

» Solvent and Catalyst Addition: Add the solvent system (e.g., a 4:1 mixture of toluene and
water) and the palladium catalyst (0.01-0.05 equivalents) to the flask.

» Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously for 4-12
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Acidify the
agueous layer with a dilute acid (e.g., 1M HCI) to a pH of approximately 2-3 to precipitate the
carboxylic acid product.

o Extraction: Extract the product with an organic solvent such as ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
recrystallization or column chromatography.

Spectroscopic and Analytical Characterization
(Predicted)

While experimental spectra for 3-(4-tolyl)-5-hydroxybenzoic acid are not available, the expected
spectroscopic features can be predicted based on its structure and data from analogous
compounds.[5][6][7][8]

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the
methyl protons of the tolyl group, and the acidic protons of the hydroxyl and carboxylic acid
groups.

o Carboxylic Acid Proton (-COOH): A broad singlet in the region of 12-13 ppm.
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Hydroxyl Proton (-OH): A broad singlet, typically between 9-11 ppm.

Aromatic Protons (benzoic acid ring): Three signals in the aromatic region (7-8 ppm), likely
appearing as singlets or narrow multiplets.

Aromatic Protons (tolyl ring): Two doublets in the aromatic region (7-7.5 ppm), characteristic
of a para-substituted benzene ring.

Methyl Protons (-CHs): A singlet around 2.3-2.4 ppm.

3C NMR Spectroscopy

The carbon NMR spectrum will display signals for the carboxylic carbon, the aromatic carbons,

and the methyl carbon.

Carboxylic Carbon (-COOH): A signal around 170-175 ppm.
Aromatic Carbons: Multiple signals in the range of 110-160 ppm.

Methyl Carbon (-CHs): A signal around 20-25 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the following key absorption bands:[6]

O-H Stretch (Carboxylic Acid): A very broad band from 2500 to 3300 cm~1.
O-H Stretch (Phenolic): A broad band around 3300-3500 cm™—1.

C-H Stretch (Aromatic and Alkyl): Signals just above 3000 cm~! (aromatic) and just below
3000 cm~1 (alkyl).

C=0 Stretch (Carboxylic Acid): A strong, sharp absorption band around 1680-1710 cm™1.

C=C Stretch (Aromatic): Several bands in the 1450-1600 cm~1 region.

Mass Spectrometry
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In a mass spectrum, the molecular ion peak [M]* would be observed at an m/z corresponding
to the molecular weight of the compound (228.25). Common fragmentation patterns for benzoic
acids include the loss of -OH (m/z = M-17) and -COOH (m/z = M-45).[8]

Potential Applications in Drug Development and
Research

Biphenyl carboxylic acid derivatives are recognized as "privileged scaffolds” in medicinal
chemistry due to their presence in numerous pharmacologically active compounds.[2]
Hydroxybenzoic acids and their derivatives are also known for a wide range of biological
activities.[9][10]

Anti-inflammatory and Analgesic Activity

Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on the biphenyl carboxylic
acid structure. These compounds often act by inhibiting cyclooxygenase (COX) enzymes,
which are key in the inflammatory pathway. The structural features of 3-(4-tolyl)-5-
hydroxybenzoic acid make it a candidate for investigation as a potential anti-inflammatory
agent.

Anticancer Potential

Derivatives of biphenyl carboxylic acid have been synthesized and evaluated for their
anticancer properties.[3] The rigid biphenyl structure can facilitate interactions with biological
targets. The presence of the hydroxyl group may also contribute to antioxidant and pro-
apoptotic effects.

Other Therapeutic Areas

The broader class of hydroxybenzoic acids has been associated with a variety of biological
activities, including antimicrobial, antioxidant, and anti-diabetic effects.[9][10] Therefore, 3-(4-
tolyl)-5-hydroxybenzoic acid could be a starting point for the development of novel therapeutic
agents in these areas.

Conclusion
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3-(4-tolyl)-5-hydroxybenzoic acid is a biphenyl carboxylic acid derivative with potential for
applications in drug discovery and materials science. While direct experimental data is limited,
its molecular and physicochemical properties can be reasonably predicted. The Suzuki-Miyaura
cross-coupling reaction provides a reliable and efficient route for its synthesis. The structural
motifs present in this molecule suggest that it may exhibit interesting biological activities,
warranting further investigation into its therapeutic potential. This guide provides a foundational
framework for researchers and scientists to embark on the synthesis, characterization, and
evaluation of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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